Cas no 117721-69-4 (Benzene, 1-butoxy-2-(chloromethyl)-)
117721-69-4 structure
Product Name:Benzene, 1-butoxy-2-(chloromethyl)-
CAS No:117721-69-4
MF:C11H15ClO
MW:198.689202547073
CID:1206971
PubChem ID:15938930
Update Time:2025-04-20
Benzene, 1-butoxy-2-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-butoxy-2-(chloromethyl)-
- 1-butoxy-2-(chloromethyl)benzene
- SCHEMBL6427364
- 117721-69-4
- DTXSID80579926
-
- Inchi: 1S/C11H15ClO/c1-2-3-8-13-11-7-5-4-6-10(11)9-12/h4-7H,2-3,8-9H2,1H3
- InChI Key: PZJDKLXZSIMYQN-UHFFFAOYSA-N
- SMILES: ClCC1C=CC=CC=1OCCCC
Computed Properties
- Exact Mass: 198.08125
- Monoisotopic Mass: 198.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-butoxy-2-(chloromethyl)- Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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